![molecular formula C8H16ClNO3 B2708261 (3R,4R)-1-Oxa-8-azaspiro[4.5]decane-3,4-diol;hydrochloride CAS No. 2416219-03-7](/img/structure/B2708261.png)
(3R,4R)-1-Oxa-8-azaspiro[4.5]decane-3,4-diol;hydrochloride
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
The compound “(3R,4R)-1-Oxa-8-azaspiro[4.5]decane-3,4-diol;hydrochloride” is a chemical compound with the IUPAC name (3R,4S)-8-oxa-1-azaspiro [4.5]decane-3,4-diol hydrochloride . It has a molecular weight of 209.67 . The compound is typically stored at room temperature and is available in powder form .
Molecular Structure Analysis
The InChI code for this compound is 1S/C8H15NO3.ClH/c10-6-5-9-8(7(6)11)1-3-12-4-2-8;/h6-7,9-11H,1-5H2;1H/t6-,7-;/m1./s1 . This code provides a textual representation of the compound’s molecular structure.Physical And Chemical Properties Analysis
The compound is a powder at room temperature . The compound’s molecular weight is 209.67 .Scientific Research Applications
Synthesis and Crystal Structure
The synthesis of related compounds, such as 4-(dichloroacetyl)-1-oxa-4-azaspiro[4.5]decane, highlights the interest in spirocyclic compounds due to their unique structural features. X-ray analysis of these compounds reveals detailed insights into their crystal structure, showcasing their potential as chiral molecules in various applications (W. Wen, 2002).
Drug Discovery Applications
Spiroaminals, including the 1-oxa-8-azaspiro[4.5]decane core, are found in natural or synthetic products with significant biological activities. The synthesis strategies developed for these spiroaminals underline their importance in medicinal chemistry due to their structural novelty and potential therapeutic applications (M. Sinibaldi, I. Canet, 2008).
A novel synthesis approach for 8-oxa-2-azaspiro[4.5]decane, aimed at producing biologically active compounds, demonstrates the ongoing research into utilizing spirocyclic scaffolds for the development of new therapeutic agents (V. A. Ogurtsov, O. Rakitin, 2020).
Modular Construction for Drug Discovery
The construction of novel thia/oxa-azaspiro[3.4]octanes through step-economic routes illustrates the versatility of spirocyclic compounds as multifunctional modules in drug discovery. These structures offer a platform for developing structurally diverse and novel molecules for therapeutic applications (D. Li, M. Rogers-Evans, E. Carreira, 2013).
Potential Radioligands for σ1 Receptors
The synthesis and evaluation of 1-oxa-8-azaspiro[4.5]decane derivatives as candidate radioligands for σ1 receptors underscore the potential of these compounds in neuroimaging. These studies aim to develop tools for brain imaging to improve the understanding and treatment of neurological disorders (Jiale Tian et al., 2020).
Safety and Hazards
The compound is labeled with the GHS07 pictogram, indicating that it may cause skin irritation, serious eye irritation, and may cause respiratory irritation . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray, washing thoroughly after handling, using only outdoors or in a well-ventilated area, wearing protective gloves/protective clothing/eye protection/face protection, and more .
properties
IUPAC Name |
(3R,4R)-1-oxa-8-azaspiro[4.5]decane-3,4-diol;hydrochloride |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H15NO3.ClH/c10-6-5-12-8(7(6)11)1-3-9-4-2-8;/h6-7,9-11H,1-5H2;1H/t6-,7-;/m1./s1 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GTUIUPZBGLWDMK-ZJLYAJKPSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CNCCC12C(C(CO2)O)O.Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1CNCCC12[C@@H]([C@@H](CO2)O)O.Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H16ClNO3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
209.67 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.